Cas no 1021221-32-8 (N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-3-(trifluoromethyl)benzamide)

• Product Name: N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-3-(trifluoromethyl)benzamide
• CAS No: 1021221-32-8
• MF: C₂₁H₂₁F₃N₂O₂
• MW: 390.398855924606
• CID: 5915573
• PubChem ID: 25851176
• Update Time: 2025-05-24

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-3-(trifluoromethyl)benzamide
• N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-3-(trifluoromethyl)benzamide
• VU0635570-1
• F5098-0388
• N-(1-pivaloylindolin-6-yl)-3-(trifluoromethyl)benzamide
• 1021221-32-8
• AKOS024498066

• Inchi： 1S/C21H21F3N2O2/c1-20(2,3)19(28)26-10-9-13-7-8-16(12-17(13)26)25-18(27)14-5-4-6-15(11-14)21(22,23)24/h4-8,11-12H,9-10H2,1-3H3,(H,25,27)
• InChI Key： NYULRWGBCJXXHJ-UHFFFAOYSA-N
• SMILES： C(NC1=CC2=C(C=C1)CCN2C(=O)C(C)(C)C)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 390.15551240g/mol
• Monoisotopic Mass: 390.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-3-(trifluoromethyl)benzamide

N-[1-(2,2-Dimethylpropanoyl)-2,3-Dihydro-1H-Indol-6-Yl]-3-(Trifluoromethyl)Benzamide: A Comprehensive Overview

N-[1-(2,2-Dimethylpropanoyl)-2,3-Dihydro-1H-Indol-6-Yl]-3-(Trifluoromethyl)Benzamide, also known by its CAS number 1021221-32-8, is a complex organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an indole ring system with a trifluoromethyl group and a dimethylpropanoyl substituent. The combination of these functional groups makes it a promising candidate for exploring novel chemical reactions and bioactive compounds.

The indole moiety in this compound is a key structural feature that contributes to its versatility. Indole derivatives are well-known for their diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. Recent studies have highlighted the importance of indole-based compounds in drug discovery, particularly in the development of kinase inhibitors and receptor modulators. The presence of the trifluoromethyl group further enhances the compound's stability and bioavailability, making it an attractive target for medicinal chemists.

One of the most intriguing aspects of this compound is its potential as a building block for more complex molecules. Researchers have demonstrated that the dimethylpropanoyl group can undergo various transformations, such as alkylation and acylation reactions, to yield derivatives with enhanced pharmacokinetic profiles. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as a precursor for developing selective inhibitors of histone deacetylases (HDACs), which are implicated in various cancers.

In addition to its role in drug discovery, this compound has also been investigated for its applications in materials science. The trifluoromethyl group imparts fluorine-based properties that can be exploited in the synthesis of fluoropolymers or high-performance materials. Recent advancements in fluorine chemistry have opened new avenues for utilizing such compounds in the development of environmentally friendly materials with improved thermal and chemical resistance.

The synthesis of N-[1-(2,2-Dimethylpropanoyl)-2,3-Dihydro-1H-Indol-6-Yl]-3-(Trifluoromethyl)Benzamide involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. A notable approach reported in the literature involves the use of palladium-catalyzed cross-coupling reactions to assemble the indole core. This method not only enhances the efficiency of the synthesis but also allows for greater control over the stereochemistry of the product.

From a pharmacological perspective, this compound has shown promising results in preclinical studies. For example, research conducted at several leading pharmaceutical companies has demonstrated its ability to modulate key signaling pathways involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. The trifluoromethyl group plays a critical role in optimizing the compound's pharmacokinetic properties, ensuring sustained release and prolonged efficacy.

In conclusion, N-[1-(2,2-Dimethylpropanoyl)-2,3-Dihydro-1H-Indol-6-Yl]-3-(Trifluoromethyl)Benzamide represents a valuable addition to the arsenal of tools available to chemists and pharmacologists. Its unique structure and versatile functional groups make it an ideal candidate for exploring new chemical entities with therapeutic potential. As research continues to uncover its full range of applications, this compound is poised to make significant contributions to both academic and industrial advancements in chemistry.